Cas no 167758-85-2 (3-(2-methyl-1H-imidazol-1-yl)-Benzonitrile)

• Product Name: 3-(2-methyl-1H-imidazol-1-yl)-Benzonitrile
• CAS No: 167758-85-2
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 1107411
• PubChem ID: 18920191
• Update Time: 2025-04-20

3-(2-methyl-1H-imidazol-1-yl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1H-imidazol-1-yl)-Benzonitrile
• 3-(2-methylimidazol-1-yl)benzonitrile
• 3-(2-METHYL-1H-IMIDAZOL-1-YL)BENZONITRILE
• SCHEMBL8697197
• DTXSID70596480
• 167758-85-2
• AKOS006325799
• TXOKCNFPHCSTLG-UHFFFAOYSA-N
• G82513

• Inchi： 1S/C11H9N3/c1-9-13-5-6-14(9)11-4-2-3-10(7-11)8-12/h2-7H,1H3
• InChI Key： TXOKCNFPHCSTLG-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 183.08
• Monoisotopic Mass: 183.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles